5-[4-(1-Imidazolyl)phenyl]isoxazole-3-carboxylic Acid

• Molecular Formula: C13H9N3O3
• Molecular Weight: 255.23 g/mol
• IUPAC Name: 5-(4-imidazol-1-ylphenyl)-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C13H9N3O3/c17-13(18)11-7-12(19-15-11)9-1-3-10(4-2-9)16-6-5-14-8-16/h1-8H,(H,17,18)
• InChI Key: XFWKQEJVWUDWOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NO2)C(=O)O)N3C=CN=C3

Description

MFCD32708686 is a chemical compound with unique properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, which allows it to be used in a wide range of chemical reactions and processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32708686 typically involves a series of well-defined chemical reactions. One common method includes the reaction of specific precursors under controlled conditions to yield the desired compound. The reaction conditions, such as temperature, pressure, and the use of catalysts, are carefully optimized to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of MFCD32708686 is scaled up using large reactors and continuous flow processes. The industrial methods focus on maximizing efficiency and minimizing waste. Advanced techniques such as automated control systems and real-time monitoring are employed to maintain consistent quality and output.

Chemical Reactions Analysis

Types of Reactions

MFCD32708686 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: In this reaction, one functional group in the compound is replaced by another, typically using reagents like halogens or alkylating agents.

Common Reagents and Conditions

The reactions involving MFCD32708686 are usually carried out under specific conditions to achieve the desired products. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions often need an inert atmosphere to prevent unwanted side reactions.

Major Products Formed

The major products formed from the reactions of MFCD32708686 depend on the type of reaction and the reagents used. For instance, oxidation may yield various oxygenated derivatives, while substitution reactions can produce a wide range of substituted compounds.

Scientific Research Applications

MFCD32708686 has a broad spectrum of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is employed in biochemical assays and as a probe to study biological processes.

Medicine: MFCD32708686 is investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals, polymers, and advanced materials.

Mechanism of Action

The mechanism of action of MFCD32708686 involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.